Cas no 27701-31-1 (Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate)

Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate structure
27701-31-1 structure
Product Name:Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
CAS No:27701-31-1
MF:C13H18O3
MW:222.280224323273
CID:2147324
Update Time:2023-08-04

Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
    • Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
    • Inchi: 1S/C13H18O3/c1-8-6-7-9(13(2,3)4)11(14)10(8)12(15)16-5/h6-7,14H,1-5H3
    • InChI Key: KCPFPPWOPSTSDF-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=C(C)C=CC=1C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 46.5
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.